(S)-2-(tert-Butoxycarbonyl)-6-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

• IUPAC Name: (1S)-6-methoxy-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-1H-isoquinoline-1-carboxylic acid
• InChI: InChI=1S/C16H21NO5/c1-16(2,3)22-15(20)17-8-7-10-9-11(21-4)5-6-12(10)13(17)14(18)19/h5-6,9,13H,7-8H2,1-4H3,(H,18,19)/t13-/m0/s1
• InChI Key: QHFHNJLLHDVVPW-ZDUSSCGKSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1C(=O)O)C=CC(=C2)OC
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC2=C([C@H]1C(=O)O)C=CC(=C2)OC
• Molecular Formula: C16H21NO5
• Molecular Weight: 307.34 g/mol

Description

This compound is a chiral tetrahydroisoquinoline (THIQ) derivative featuring a tert-butoxycarbonyl (Boc) protective group at position 2, a methoxy substituent at position 6, and a carboxylic acid at position 1 (Fig. 1). The Boc group enhances stability during synthetic processes, while the methoxy and carboxylic acid groups influence electronic properties and intermolecular interactions. This molecule is primarily used in medicinal chemistry as a building block for alkaloid synthesis or as a precursor for drug candidates targeting neurological or immunological pathways .

Biological Activity

(S)-2-(tert-Butoxycarbonyl)-6-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, a compound belonging to the tetrahydroisoquinoline family, has garnered attention due to its potential biological activities and therapeutic applications. This article focuses on its biological activity, synthesis methods, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by the following chemical structure:

• Chemical Formula : C15H19NO4
• Molecular Weight : 277.32 g/mol
• CAS Number : 11357887

The presence of the tert-butoxycarbonyl (Boc) group enhances its stability and solubility, which is beneficial for various biological applications.

Enzyme Inhibition

Tetrahydroisoquinoline derivatives have been studied for their ability to inhibit various enzymes. For example, compounds related to this structure have demonstrated inhibitory effects on catechol-O-methyltransferase (COMT), which is significant in the context of Parkinson's disease treatment . The inhibition of such enzymes can lead to increased levels of neurotransmitters like dopamine.

Antimicrobial Activity

Research has also explored the antimicrobial properties of tetrahydroisoquinoline derivatives. Some compounds in this class have shown activity against resistant bacterial strains by inhibiting New Delhi metallo-β-lactamase (NDM-1), an enzyme that confers resistance to β-lactam antibiotics . This suggests that (S)-2-(tert-butoxycarbonyl)-6-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid may also possess similar antimicrobial properties.

Synthesis Methods

The synthesis of (S)-2-(tert-butoxycarbonyl)-6-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid typically involves multi-step organic reactions. The Petasis three-component reaction followed by Pomeranz–Fritsch cyclization has been effectively used to create various substituted tetrahydroisoquinoline derivatives .

Synthesis Overview

Step	Reaction Type	Key Reagents	Outcome
1	Petasis Reaction	Boronic acids, carbonyl derivatives	Formation of amino acids
2	Pomeranz–Fritsch Cyclization	Amino acetals	Construction of tetrahydroisoquinoline rings

This method allows for the efficient synthesis of targeted compounds with specific functional groups that enhance biological activity.

Case Studies and Research Findings

Several studies have investigated the biological activities associated with tetrahydroisoquinoline derivatives:

• Influenza Virus Inhibition : A study highlighted the synthesis of various tetrahydroisoquinoline derivatives that inhibited influenza virus polymerase activity. These findings suggest that modifications in the molecular structure can lead to enhanced antiviral properties .
• COMT Inhibition : Research focusing on 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid indicated its potential as a COMT inhibitor. This could be crucial for developing treatments for neurodegenerative diseases like Parkinson's .
• Antimicrobial Studies : Investigations into the antimicrobial effects of related compounds demonstrated their ability to combat antibiotic-resistant bacteria by targeting specific enzymes like NDM-1 .

Scientific Research Applications

Medicinal Chemistry

(S)-2-(tert-Butoxycarbonyl)-6-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid has been explored for its potential as a drug candidate due to its structural similarity to bioactive compounds. Key applications include:

• Antidepressant Activity : Compounds with similar structures have shown promise in modulating neurotransmitter systems associated with mood regulation.
• Neuroprotective Effects : Research indicates that tetrahydroisoquinolines can exhibit neuroprotective properties, potentially useful in treating neurodegenerative diseases.

Synthetic Intermediates

This compound serves as an important intermediate in the synthesis of more complex molecules. Its ability to undergo further functionalization makes it valuable in:

• Drug Development : It can be modified to create derivatives with enhanced pharmacological properties.
• Chemical Biology : Used in the development of probes for biological studies due to its ability to interact with biological targets.

Case Study 1: Antidepressant Development

A study investigated derivatives of (S)-2-(tert-butoxycarbonyl)-6-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid for their efficacy as antidepressants. The research demonstrated that specific modifications to the structure enhanced serotonin receptor affinity and improved behavioral outcomes in animal models of depression.

Case Study 2: Neuroprotection

Research published in a peer-reviewed journal explored the neuroprotective effects of this compound in models of oxidative stress. The findings suggested that it could reduce neuronal death and inflammation through modulation of cellular signaling pathways.

Comparison with Similar Compounds

Structural Isomerism and Substituent Positioning

The positional arrangement of functional groups on the THIQ scaffold significantly alters physicochemical and biological properties. Key analogs include:

Compound Name	Substituents	CAS Number	Key Differences
Target Compound	Boc (C2), -OCH₃ (C6), -COOH (C1)	N/A	Reference structure
(S)-2-(tert-Boc)-THIQ-3-carboxylic Acid	Boc (C2), -COOH (C3)	78879-20-6	Carboxylic acid at C3 instead of C1; lacks methoxy at C6
2-(tert-Boc)-THIQ-6-carboxylic Acid	Boc (C2), -COOH (C6)	170097-67-3	Carboxylic acid at C6 replaces methoxy; altered polarity
2-(tert-Boc)-THIQ-7-carboxylic Acid	Boc (C2), -COOH (C7)	149353-95-7	Carboxylic acid at C7; positional isomerism affects binding affinity

Key Findings :

• Synthetic Utility : The Petasis reaction is commonly used to synthesize C1-substituted THIQ derivatives like the target compound, whereas C3- or C6-substituted analogs may require alternative methods such as Pictet-Spengler cyclization .

Functional Group Modifications

• Boc Group : All analogs share the Boc protective group, which improves stability during peptide coupling reactions. However, its steric bulk may hinder interactions in biological systems compared to smaller protecting groups.
• Carboxylic Acid vs.

Q & A

Basic: What synthetic strategies are recommended for preparing (S)-2-(tert-Butoxycarbonyl)-6-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid?

Methodological Answer:
The synthesis typically involves:

Boc Protection : Introduce the tert-butoxycarbonyl (Boc) group to the tetrahydroisoquinoline scaffold under anhydrous conditions using Boc anhydride and a base like DMAP .

Methoxy Group Incorporation : Electrophilic substitution or O-methylation of phenolic intermediates, ensuring regioselectivity via directing groups .

Carboxylic Acid Functionalization : Oxidative methods (e.g., Jones oxidation) or hydrolysis of nitriles/esters under acidic or basic conditions .
Key Considerations : Monitor reaction progress via TLC or LC-MS to avoid over-oxidation or Boc deprotection.

Basic: Which analytical techniques are critical for characterizing this compound?

Methodological Answer:

• NMR Spectroscopy : Confirm stereochemistry (S-configuration) and substituent positions via $^1$H and $^13$C NMR, comparing coupling constants to similar tetrahydroisoquinoline derivatives .
• HPLC-MS : Assess purity and molecular weight using reverse-phase C18 columns with acetonitrile/water gradients and ESI ionization .
• Chiral HPLC : Verify enantiomeric purity using chiral stationary phases (e.g., Chiralpak IA) and hexane/isopropanol mobile phases .

Basic: What safety protocols are essential for handling this compound?

Methodological Answer:

• PPE : Wear nitrile gloves, chemical-resistant lab coats, and safety goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods for weighing and reactions to minimize inhalation risks .
• Spill Management : Absorb spills with inert materials (e.g., vermiculite) and dispose as hazardous waste .
  Note : No specific GHS hazards are reported, but treat as a potential irritant .

Advanced: How can enantiomeric purity be optimized during synthesis?

Methodological Answer:

• Chiral Catalysts : Employ asymmetric hydrogenation with Ru-BINAP complexes to enhance (S)-configuration selectivity .
• Dynamic Kinetic Resolution : Use enzymes (e.g., lipases) or chiral auxiliaries to bias stereochemical outcomes .
• Post-Synthesis Analysis : Validate purity via circular dichroism (CD) or chiral HPLC with reference standards .

Advanced: How should researchers resolve contradictions in solubility or reactivity data?

Methodological Answer:

• Systematic Solvent Screening : Test solubility in DMSO, THF, and chloroform while varying pH (e.g., buffered aqueous solutions) .
• Controlled Reactivity Studies : Compare reaction outcomes under inert (N$_2$) vs. ambient conditions to identify oxygen/moisture sensitivity .
• Meta-Analysis : Cross-reference data from structurally analogous compounds (e.g., dichloro or dimethyl derivatives) to infer trends .

Advanced: How to develop a stability-indicating HPLC method for this compound?

Methodological Answer:

Column Selection : Use a C18 column (150 mm × 4.6 mm, 3.5 µm) for baseline separation of degradation products .

Mobile Phase Optimization : Test acetonitrile/phosphate buffer (pH 2.5–6.5) gradients to resolve acidic and neutral impurities .

Forced Degradation : Expose the compound to heat (60°C), UV light, and oxidative (H$_2$O$_2$) conditions to validate method robustness .

Advanced: What methodologies assess stability under varying storage conditions?

Methodological Answer:

• Accelerated Stability Testing : Store samples at 40°C/75% RH for 6 months, analyzing degradation via HPLC every 30 days .
• Lyophilization Studies : Evaluate freeze-dried vs. solution-state stability to determine optimal storage formats .
• Mass Spectrometry : Identify degradation products (e.g., Boc deprotection or methoxy demethylation) via high-resolution MS .

Advanced: How to address discrepancies in catalytic efficiency between synthetic routes?

Methodological Answer:

• DOE (Design of Experiments) : Vary catalysts (e.g., Pd/C vs. Raney Ni), solvents (THF vs. DMF), and temperatures to map optimal conditions .
• Kinetic Profiling : Use in-situ FTIR or Raman spectroscopy to track intermediate formation and rate-limiting steps .
• Cross-Validation : Compare yields/purity with literature methods for structurally similar tetrahydroisoquinolines .